Cas no 2228522-51-6 (1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid
• CAS No: 2228522-51-6
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 6196154
• PubChem ID: 165607477
• Update Time: 2025-06-15

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}cyclopentane-1-carboxylic acid
• 2228522-51-6
• EN300-1888895

• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-11-7-4-8-12(17)16(13(18)19)9-5-6-10-16/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： GHUIBJPIWCGDCO-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1CCCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid (CAS No. 2228522-51-6)

In the realm of organic chemistry and pharmaceutical research, 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid (CAS No. 2228522-51-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Boc-protected piperidine cyclopentane carboxylic acid, is a versatile intermediate in synthetic chemistry. Its molecular framework combines a piperidine ring with a cyclopentane moiety, making it a valuable building block for drug discovery and material science.

The tert-butoxycarbonyl (Boc) group in this compound serves as a protective group for amines, a feature highly sought after in peptide synthesis and medicinal chemistry. Researchers frequently explore Boc-protected intermediates like this one to streamline multi-step reactions, as the Boc group can be easily removed under mild acidic conditions. This characteristic aligns with the growing demand for green chemistry and sustainable synthetic methods, topics currently dominating scientific discussions.

One of the most searched questions in the field is: "How to optimize the synthesis of Boc-protected heterocycles?" This compound provides a case study for such inquiries. Its synthesis typically involves the Boc protection of a piperidine derivative followed by cyclopentane ring functionalization. Recent literature highlights innovative catalytic approaches to improve yields, reflecting the industry's focus on cost-effective and scalable production methods.

From a pharmacological perspective, the piperidine-cyclopentane scaffold present in this molecule is structurally analogous to motifs found in several FDA-approved drugs. This has led to increased interest in its potential as a bioisostere in drug design, particularly for central nervous system (CNS) targets. Computational chemists often search for molecular docking studies involving similar structures, underscoring the compound's relevance in modern computer-aided drug design (CADD) workflows.

The compound's carboxylic acid functionality adds another dimension to its utility, enabling diverse derivatization possibilities through esterification, amidation, or other coupling reactions. This feature makes it particularly valuable in combinatorial chemistry and library synthesis - areas experiencing renewed interest with the rise of AI-driven molecular discovery platforms. Many researchers investigating machine learning for chemical synthesis are exploring databases containing such multifunctional building blocks.

Analytical characterization of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched by quality control professionals in the pharmaceutical industry, reflecting the compound's importance in GMP-compliant manufacturing processes. The crystalline nature of this material also makes it suitable for X-ray diffraction studies, providing valuable structural insights for computational modeling.

In material science applications, the compound's rigid bicyclic structure has attracted attention for designing molecular scaffolds with precise spatial orientations. This property is particularly relevant for developing supramolecular architectures and metal-organic frameworks (MOFs), areas experiencing rapid growth due to their energy storage and catalytic applications. The search term "designing molecular building blocks for MOFs" has shown increased frequency in scientific databases, positioning this compound as a potentially valuable candidate for such applications.

Storage and handling of CAS No. 2228522-51-6 require standard laboratory precautions for carboxylic acid derivatives. While not classified as hazardous, proper chemical storage guidelines should be followed, including protection from moisture and extreme temperatures. These considerations align with the pharmaceutical industry's emphasis on compound stability and long-term storage solutions - topics frequently discussed in formulation science circles.

The commercial availability of this compound through specialty chemical suppliers has facilitated its adoption across research institutions. Pricing and bulk synthesis options are common search queries, reflecting the balance academic and industrial users seek between cost and purity requirements. Recent trends show growing interest in custom synthesis services for such intermediates, particularly for labeled versions (¹³C, ¹⁵N) used in mechanistic studies.

Looking forward, the scientific community anticipates expanded applications for 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopentane-1-carboxylic acid in emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge therapeutic modalities frequently employ similar bifunctional compounds as linkers or warheads. The compound's structural features position it well for such innovative applications, making it a subject of ongoing investigation in both academic and industrial laboratories worldwide.